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Tumor Vasculature Normalization by Salvianic Acid A
(SAA)

The table below summarizes the experimental findings and mechanisms of SAA, which represents a vascular

normalization approach contrasting with traditional anti-angiogenic strategies [1].

Aspect Findings for Salvianic Acid A (SAA)

Primary Mechanism Binds to glycolytic enzyme PKM2, inhibiting endothelial glycolysis and

activating β-Catenin/Claudin-5 signaling [1].

Effect on Vasculature Promotes vascular normalization; strengthens endothelial cell junctions,

improves vessel integrity and function [1].

Downstream
Consequence

Improves delivery and effectiveness of co-administered chemotherapeutic

drugs (e.g., Doxorubicin) in mouse models [1].

Therapeutic
Implication

Acts as a vascular normalization agent, potentially alleviating tumor hypoxia

and improving drug perfusion [1].
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Detailed Experimental Protocol for SAA

The key experiments that established SAA's mechanism and efficacy used the following methodologies [1]:

In Vitro Model: Used Human Umbilical Vein Endothelial Cells (HUVECs) exposed to hypoxic

conditions to mimic the tumor microenvironment.
Key Investigations:

Glycolysis Measurement: Assessed the inhibitory effect of SAA on endothelial glycolysis.
Protein Interaction: Used techniques to confirm the direct binding between SAA and the

PKM2 protein.
Junction Integrity: Evaluated the strength and formation of endothelial tight junctions.

In Vivo Model: Utilized tumor-bearing mice.
Key Investigations:

Vessel Function: Analyzed whether SAA treatment led to more organized and functional blood
vessels.

Drug Delivery: Tested if vascular normalization by SAA improved the penetration and efficacy
of the chemotherapy drug Doxorubicin.

PKM2 Signaling in Vasculature Normalization

The diagram below illustrates the key mechanistic pathway through which SAA promotes vascular

normalization, based on the reported research [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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